Cas no 1782745-61-2 (2,4-Dimethylphenyl sulfamate)

• Product Name: 2,4-Dimethylphenyl sulfamate
• CAS No: 1782745-61-2
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 6360457
• PubChem ID: 84117531
• Update Time: 2025-05-26

2,4-Dimethylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• EN300-1990553
• 2,4-dimethylphenyl sulfamate
• SCHEMBL19348578
• 1782745-61-2
• 2,4-Dimethylphenyl sulfamate

• Inchi： 1S/C8H11NO3S/c1-6-3-4-8(7(2)5-6)12-13(9,10)11/h3-5H,1-2H3,(H2,9,10,11)
• InChI Key： CMNTUONOEPZTCW-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 2,4-Dimethylphenyl sulfamate

Introduction to 2,4-Dimethylphenyl sulfamate (CAS No. 1782745-61-2)

2,4-Dimethylphenyl sulfamate, identified by the Chemical Abstracts Service Number (CAS No.) 1782745-61-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the sulfamate class, characterized by the presence of a sulfonamide functional group, which imparts unique chemical properties and reactivity. The molecular structure of 2,4-Dimethylphenyl sulfamate consists of a phenyl ring substituted with two methyl groups at the 2- and 4-positions, further modified by a sulfamate group. This specific arrangement contributes to its distinct interaction with biological systems and potential applications in medicinal chemistry.

The synthesis and characterization of 2,4-Dimethylphenyl sulfamate have been subjects of extensive study due to its structural features and potential utility in drug development. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in various research domains. The compound’s stability under different conditions, including thermal and chemical environments, makes it a promising candidate for industrial applications where precision and reliability are paramount.

In the realm of medicinal chemistry, 2,4-Dimethylphenyl sulfamate has been investigated for its pharmacological properties. Research indicates that sulfamates exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and even anticancer effects. The presence of the dimethylphenyl moiety in 2,4-Dimethylphenyl sulfamate may enhance its binding affinity to specific biological targets, making it a valuable scaffold for designing novel therapeutic agents. Studies have demonstrated that derivatives of this compound can modulate enzyme activity and signal transduction pathways, which are critical in numerous disease processes.

One of the most intriguing aspects of 2,4-Dimethylphenyl sulfamate is its potential role in modulating neurological pathways. Emerging research suggests that sulfamates may interact with neurotransmitter systems, offering insights into their potential use in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The dimethyl substitution on the phenyl ring is particularly noteworthy, as it can influence the compound’s solubility and bioavailability—key factors in drug design. Further investigation into the pharmacokinetic properties of 2,4-Dimethylphenyl sulfamate could unlock new therapeutic possibilities.

The chemical reactivity of 2,4-Dimethylphenyl sulfamate also makes it a fascinating subject for synthetic chemists. The sulfamate group can undergo various transformations, including nucleophilic substitution reactions, which allow for the introduction of diverse functional groups. This versatility enables chemists to generate a library of derivatives with tailored properties for specific applications. For instance, modifications at the amino group of the sulfamate moiety can alter the compound’s acidity and basicity, influencing its interactions with biological targets.

Recent computational studies have shed light on the molecular interactions between 2,4-Dimethylphenyl sulfamate and biological receptors. Through molecular dynamics simulations and docking studies, researchers have identified key binding pockets and interaction mechanisms that could explain its observed biological activities. These findings provide a rational framework for designing more potent and selective analogs. Additionally, computational approaches have been instrumental in predicting potential side effects and optimizing drug-like properties.

The industrial relevance of 2,4-Dimethylphenyl sulfamate extends beyond pharmaceutical applications. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of dyes, agrochemicals, and specialty chemicals. The demand for high-purity compounds like 2,4-Dimethylphenyl sulfamate has increased due to their role in producing advanced materials with specific functionalities. Manufacturers are continuously refining production processes to meet these growing demands while adhering to stringent quality control measures.

In conclusion, 2 , 4 - Dimeth ylph enyl sul f amate ( C A S N o . 1 7 8 2 7 4 5 - 6 1 - 2 ) represents a compound of significant interest in both academic research and industrial applications . Its structural features , coupled with its potential biological activities , make it a versatile molecule for drug discovery and material science . As research progresses , further insights into its mechanisms of action and synthetic possibilities will continue to emerge , reinforcing its importance in modern chemistry .